Cas no 10526-03-1 (1-Aziridinepropanoicacid, hexyl ester)

1-Aziridinepropanoicacid, hexyl ester structure
10526-03-1 structure
Product Name:1-Aziridinepropanoicacid, hexyl ester
CAS No:10526-03-1
MF:C11H21NO2
MW:199.28994345665
CID:181528
PubChem ID:25335
Update Time:2025-04-19

1-Aziridinepropanoicacid, hexyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Aziridinepropanoicacid, hexyl ester
    • 1-Aziridinepropionicacid, hexyl ester (7CI,8CI)
    • hexyl 3-(aziridin-1-yl)propanoate
    • DTXSID50147035
    • 1-AZIRIDINEPROPIONIC ACID, HEXYL ESTER
    • 1-Aziridinepropanoic acid, hexyl ester
    • 10526-03-1
    • Inchi: 1S/C11H21NO2/c1-2-3-4-5-10-14-11(13)6-7-12-8-9-12/h2-10H2,1H3
    • InChI Key: NOVRXKFQWDPVJF-UHFFFAOYSA-N
    • SMILES: O(CCCCCC)C(CCN1CC1)=O

Computed Properties

  • Exact Mass: 199.15733
  • Monoisotopic Mass: 199.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 0.991
  • Boiling Point: 271.3°Cat760mmHg
  • Flash Point: 96.3°C
  • Refractive Index: 1.472
  • PSA: 29.31
  • LogP: 1.75350
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